Cas no 204569-72-2 (Clitoriacetal; 11-Deoxy, 6-O-β-D-glucopyranoside)
204569-72-2 structure
Product name:Clitoriacetal; 11-Deoxy, 6-O-β-D-glucopyranoside
CAS No:204569-72-2
MF:C25H28O13
MW:536.482028961182
CID:6667603
Clitoriacetal; 11-Deoxy, 6-O-β-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
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- (6S,6aS,12aR)-6,12a-Dihydroxy-2,3,9-trimethoxyrotenone-11-O-glucoside
- Clitoriacetal; 11-Deoxy, 6-O-β-D-glucopyranoside
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- Inchi： 1S/C25H28O13/c1-32-10-4-5-11-13(6-10)35-22-24(38-23-20(29)19(28)18(27)17(9-26)37-23)36-14-8-16(34-3)15(33-2)7-12(14)25(22,31)21(11)30/h4-8,17-20,22-24,26-29,31H,9H2,1-3H3
- InChI Key： GQYHMYYXQXEGFY-UHFFFAOYSA-N
- SMILES： COC1C=C2C(C(C3(C4C(=CC(=C(C=4)OC)OC)OC(OC4C(O)C(O)C(O)C(CO)O4)C3O2)O)=O)=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 38
- XLogP3: -0.676
Clitoriacetal; 11-Deoxy, 6-O-β-D-glucopyranoside Related Literature
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Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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3. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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